Cas no 2993-85-3 (1H,1H,7H-Dodecafluoroheptyl Acrylate)

• Product Name: 1H,1H,7H-Dodecafluoroheptyl Acrylate
• CAS No: 2993-85-3
• MF: C₁₀H₆F₁₂O₂
• MW: 386.134285449982
• MDL: MFCD00080746
• CID: 84559
• PubChem ID: 354333513
• Update Time: 2025-06-13

1H,1H,7H-Dodecafluoroheptyl Acrylate Chemical and Physical Properties

Names and Identifiers

• 1H,1H,7H-dodecafluoroheptyl acrylate
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl acrylate
• Acrylic acid 1H,1H,7H-dodecafluoroheptyl ester
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl Acrylate (stabilized with TBC)
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl prop-2-enoate
• 1h,1h,7h-perfluoroheptyl acrylate
• 2-Propenoic acid,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl ester
• EINECS 221-064-8
• trihydroperfluoroheptyl acrylate
• DFHA
• Acrylic Acid 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl Ester (stabilized with TBC)
• DFHA (stabilized with TBC)
• 1,1,7-Trihydrododecafluoroheptyl acrylate
• 1,1,7-Trihydroperfluoroheptyl acrylate
• 1H,1H,7H-Dodecafluoro-1-heptyl acrylate
• R 5610
• (6H-Perfluorohexyl)methyl acrylate
• 2-Propenoic acid, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl ester
• 1H,1H,7H-DODECAFLUOROHEPTYLACRYLATE
• QJEJDNMGOWJONG-UHFFFAOYSA-N
• 1h,1h,7h perfluoro
• FS-4161
• D4989
• MFCD00080746
• D90356
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl acrylate, 95%
• DTXSID80184039
• 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7-dodecafluoroheptyl prop-2-enoate
• SCHEMBL710565
• J-017702
• NS00018902
• 2993-85-3
• FT-0607840
• acrylic acid 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-heptyl ester
• Acrylic Acid 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl Ester
• AKOS015912631
• 1H,1H,7H-Dodecafluoroheptyl Acrylate

• MDL： MFCD00080746
• Inchi： 1S/C10H6F12O2/c1-2-4(23)24-3-6(13,14)8(17,18)10(21,22)9(19,20)7(15,16)5(11)12/h2,5H,1,3H2
• InChI Key： QJEJDNMGOWJONG-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)F)(F)F)(F)F)(C(C(COC(C=C)=O)(F)F)(F)F)F
• BRN： 3563773

Computed Properties

• Exact Mass: 386.01800
• Monoisotopic Mass: 386.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: Not available
• Density: 1.581 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 107°C/40mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.342(lit.)
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.15720
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Solubility: Not available
• Sensitiveness: Sensitive to heat

1H,1H,7H-Dodecafluoroheptyl Acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UD3340500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：9
• Storage Condition：0-10°C
• Safety Term：S26;S28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters
• Material Chemicals High Polymer Materials

Additional information on 1H,1H,7H-Dodecafluoroheptyl Acrylate

Recent Advances in the Application of 1H,1H,7H-Dodecafluoroheptyl Acrylate (CAS: 2993-85-3) in Biomedical and Chemical Fields

The compound 1H,1H,7H-Dodecafluoroheptyl Acrylate (CAS: 2993-85-3) has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical and chemical industries. This fluorinated acrylate derivative is characterized by its high hydrophobicity, chemical stability, and biocompatibility, making it a promising candidate for various advanced applications. Recent studies have explored its utility in drug delivery systems, surface coatings, and polymer chemistry, highlighting its versatility and efficacy.

One of the most notable advancements involves the use of 1H,1H,7H-Dodecafluoroheptyl Acrylate in the development of hydrophobic coatings for medical devices. Researchers have demonstrated that coatings incorporating this compound exhibit superior resistance to biofouling and microbial adhesion, which is critical for implantable devices and surgical instruments. These properties are attributed to the low surface energy imparted by the fluorinated side chains, which minimize interactions with biological molecules and pathogens.

In the realm of polymer chemistry, 1H,1H,7H-Dodecafluoroheptyl Acrylate has been employed as a key monomer in the synthesis of fluorinated polymers with enhanced thermal and chemical stability. These polymers are being investigated for use in harsh environments, such as those encountered in aerospace and industrial applications. Additionally, their biocompatibility makes them suitable for biomedical applications, including tissue engineering scaffolds and controlled-release drug delivery systems.

Recent studies have also explored the potential of 1H,1H,7H-Dodecafluoroheptyl Acrylate in nanotechnology. For instance, nanoparticles functionalized with this compound have shown improved stability and targeting efficiency in drug delivery applications. The fluorinated chains enhance the stealth properties of the nanoparticles, reducing their uptake by the immune system and prolonging their circulation time in the bloodstream. This has significant implications for the treatment of diseases such as cancer, where targeted drug delivery is crucial.

Despite these promising developments, challenges remain in the large-scale production and application of 1H,1H,7H-Dodecafluoroheptyl Acrylate. Issues such as cost, scalability, and environmental impact need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthesis methods and exploring greener alternatives to traditional fluorination processes. Furthermore, regulatory considerations must be taken into account to ensure the safe use of this compound in medical and industrial settings.

In conclusion, 1H,1H,7H-Dodecafluoroheptyl Acrylate (CAS: 2993-85-3) represents a versatile and valuable compound with wide-ranging applications in biomedical and chemical fields. Its unique properties make it an attractive candidate for innovative solutions in drug delivery, surface coatings, and polymer science. As research continues to advance, it is expected that new applications and improved methodologies will further enhance its utility and accessibility.